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Compound of Interest

Compound Name: 3-Methylhexyl Acetate

CAS No.: 50373-54-1

Cat. No.: B1417962 Get Quote

3-Methylhexyl acetate (CAS No. 50373-54-1) is a carboxylate ester recognized for its

characteristic fruity aroma.[1] Structurally, it is the acetate ester of 3-methylhexanol, consisting

of a nine-carbon backbone (C9H18O2).[1][2][3][4] This compound, a colorless liquid at room

temperature, holds a significant position in the flavor and fragrance industries due to its

pleasant scent profile.[1][2] Beyond its organoleptic properties, its utility extends to industrial

applications as a solvent.[1] This guide provides a comprehensive overview of its core chemical

properties, synthesis, spectral characterization, and safe handling protocols, tailored for

professionals in research and chemical development.

Physicochemical Characteristics
The physical and chemical properties of a compound are foundational to its application and

handling. 3-Methylhexyl acetate is characterized by moderate volatility and good solubility in

organic solvents, with limited solubility in water.[1] A summary of its key quantitative properties

is presented below.
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Property Value Source(s)

Molecular Formula C9H18O2 [1][4]

Molecular Weight 158.24 g/mol [2][3][4]

CAS Number 50373-54-1 [1][2][4]

Appearance
Colorless to Almost Colorless

Clear Liquid
[1]

Boiling Point 184 °C [2]

Melting Point -44 °C [5]

Density / Specific Gravity 0.87 g/cm³ (at 20°C)

Flash Point
59 °C to 96 °C (literature

discrepancy)

Purity (Typical) >95.0% (GC) [2]

Synthesis of 3-Methylhexyl Acetate: The
Esterification Pathway
The most common and industrially viable method for synthesizing 3-Methylhexyl acetate is

through the Fischer esterification of 3-methylhexanol with acetic acid.[1] This acid-catalyzed

reaction is a classic example of a nucleophilic acyl substitution.

Causality in Experimental Design
The choice of an acid catalyst, typically sulfuric acid (H₂SO₄) or a solid acid resin, is critical; its

role is to protonate the carbonyl oxygen of the acetic acid, thereby increasing the

electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by

the hydroxyl group of 3-methylhexanol. The reaction is reversible, and to drive the equilibrium

towards the product side, water, a byproduct, must be continuously removed from the reaction

mixture, often through azeotropic distillation using a Dean-Stark apparatus. This application of

Le Chatelier's principle is fundamental to achieving a high yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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